Cas no 2648945-02-0 (4-{(tert-butoxy)carbonylamino}-2-oxabicyclo3.1.1heptane-1-carboxylic acid)

4-{(tert-Butoxy)carbonylamino}-2-oxabicyclo[3.1.1]heptane-1-carboxylic acid is a bicyclic compound featuring a rigid oxabicyclo[3.1.1]heptane scaffold, which imparts structural novelty and conformational constraint. The tert-butoxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it suitable for peptide synthesis and other sensitive applications. The carboxylic acid functionality allows for further derivatization, enabling integration into more complex molecular architectures. This compound is particularly valuable in medicinal chemistry for designing conformationally restricted analogs, improving binding affinity, and modulating pharmacokinetic properties. Its well-defined stereochemistry and synthetic versatility make it a useful intermediate for research in drug discovery and organic synthesis.
4-{(tert-butoxy)carbonylamino}-2-oxabicyclo3.1.1heptane-1-carboxylic acid structure
2648945-02-0 structure
Product Name:4-{(tert-butoxy)carbonylamino}-2-oxabicyclo3.1.1heptane-1-carboxylic acid
CAS No:2648945-02-0
MF:C12H19NO5
MW:257.282963991165
MDL:MFCD34167633
CID:5642891
PubChem ID:155973054
Update Time:2025-10-21

4-{(tert-butoxy)carbonylamino}-2-oxabicyclo3.1.1heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-{[(tert-butoxy)carbonyl]amino}-2-oxabicyclo[3.1.1]heptane-1-carboxylic acid
    • 2648945-02-0
    • EN300-28221577
    • AT29070
    • 4-((TERT-BUTOXYCARBONYL)AMINO)-2-OXABICYCLO[3.1.1]HEPTANE-1-CARBOXYLIC ACID
    • 4-{(tert-butoxy)carbonylamino}-2-oxabicyclo3.1.1heptane-1-carboxylic acid
    • MDL: MFCD34167633
    • Inchi: 1S/C12H19NO5/c1-11(2,3)18-10(16)13-8-6-17-12(9(14)15)4-7(8)5-12/h7-8H,4-6H2,1-3H3,(H,13,16)(H,14,15)
    • InChI Key: DSAGBPMTGBRZHH-UHFFFAOYSA-N
    • SMILES: O1CC(C2CC1(C(=O)O)C2)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 257.12632271g/mol
  • Monoisotopic Mass: 257.12632271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 84.9Ų

4-{(tert-butoxy)carbonylamino}-2-oxabicyclo3.1.1heptane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28221577-0.05g
4-{[(tert-butoxy)carbonyl]amino}-2-oxabicyclo[3.1.1]heptane-1-carboxylic acid
2648945-02-0 95.0%
0.05g
$559.0 2025-03-19
Enamine
EN300-28221577-0.1g
4-{[(tert-butoxy)carbonyl]amino}-2-oxabicyclo[3.1.1]heptane-1-carboxylic acid
2648945-02-0 95.0%
0.1g
$729.0 2025-03-19
Enamine
EN300-28221577-0.25g
4-{[(tert-butoxy)carbonyl]amino}-2-oxabicyclo[3.1.1]heptane-1-carboxylic acid
2648945-02-0 95.0%
0.25g
$1040.0 2025-03-19
Enamine
EN300-28221577-0.5g
4-{[(tert-butoxy)carbonyl]amino}-2-oxabicyclo[3.1.1]heptane-1-carboxylic acid
2648945-02-0 95.0%
0.5g
$1638.0 2025-03-19
Enamine
EN300-28221577-1.0g
4-{[(tert-butoxy)carbonyl]amino}-2-oxabicyclo[3.1.1]heptane-1-carboxylic acid
2648945-02-0 95.0%
1.0g
$2101.0 2025-03-19
Enamine
EN300-28221577-2.5g
4-{[(tert-butoxy)carbonyl]amino}-2-oxabicyclo[3.1.1]heptane-1-carboxylic acid
2648945-02-0 95.0%
2.5g
$4117.0 2025-03-19
Enamine
EN300-28221577-5.0g
4-{[(tert-butoxy)carbonyl]amino}-2-oxabicyclo[3.1.1]heptane-1-carboxylic acid
2648945-02-0 95.0%
5.0g
$6092.0 2025-03-19
Enamine
EN300-28221577-10.0g
4-{[(tert-butoxy)carbonyl]amino}-2-oxabicyclo[3.1.1]heptane-1-carboxylic acid
2648945-02-0 95.0%
10.0g
$9032.0 2025-03-19
Enamine
EN300-28221577-1g
4-{[(tert-butoxy)carbonyl]amino}-2-oxabicyclo[3.1.1]heptane-1-carboxylic acid
2648945-02-0 95%
1g
$2101.0 2023-09-09
Enamine
EN300-28221577-5g
4-{[(tert-butoxy)carbonyl]amino}-2-oxabicyclo[3.1.1]heptane-1-carboxylic acid
2648945-02-0 95%
5g
$6092.0 2023-09-09

Additional information on 4-{(tert-butoxy)carbonylamino}-2-oxabicyclo3.1.1heptane-1-carboxylic acid

4-{(tert-butoxy)carbonylamino}-2-oxabicyclo[3.1.1]heptane-1-carboxylic Acid: A Comprehensive Overview

The compound 4-{(tert-butoxy)carbonylamino}-2-oxabicyclo[3.1.1]heptane-1-carboxylic acid, identified by the CAS number 2648945-02-0, is a highly specialized chemical entity with significant potential in various fields of research and application. This compound belongs to the class of bicyclic compounds, characterized by its unique bicyclo[3.1.1]heptane framework, which contributes to its distinctive chemical properties and reactivity.

The structural features of this compound are particularly noteworthy. The presence of a tert-butoxy carbonyl amino group (-OCO-NH-) at the 4-position introduces a protective group that plays a crucial role in controlling the reactivity of the amine functionality. This protective group is commonly utilized in organic synthesis to stabilize reactive intermediates and facilitate precise control over reaction pathways. Additionally, the carboxylic acid group at the 1-position of the bicyclic system imparts acidic properties, making this compound amenable to various functionalization reactions, such as esterification or amidation.

Recent studies have highlighted the potential of this compound in drug discovery and development. The bicyclic structure provides a rigid framework that can be exploited for designing molecules with specific pharmacokinetic profiles, including improved bioavailability and reduced toxicity. Furthermore, the presence of both amino and carboxylic acid functionalities allows for the creation of bioconjugates, which are increasingly being explored in targeted drug delivery systems.

In terms of synthesis, this compound can be prepared through a variety of methods, including ring-closing metathesis and other cycloaddition reactions. The use of transition metal catalysts has been shown to significantly enhance the efficiency and selectivity of these reactions, leading to higher yields and purer products. Researchers have also investigated the use of green chemistry principles in the synthesis of this compound, such as employing biodegradable solvents and minimizing waste generation.

The application of computational chemistry techniques has further deepened our understanding of this compound's properties. Molecular modeling studies have revealed that the bicyclic structure exhibits favorable interactions with various biological targets, such as enzymes and receptors, suggesting its potential as a lead compound in medicinal chemistry.

Moreover, recent advancements in materials science have explored the use of this compound as a building block for constructing advanced materials with tailored properties. For instance, its ability to form self-assembled monolayers has been leveraged in the development of sensors and nanodevices with enhanced sensitivity and selectivity.

In conclusion, 4-{(tert-butoxy)carbonylamino}-2-oxabicyclo[3.1.1]heptane-1-carboxylic acid represents a versatile chemical entity with a wide range of applications across multiple disciplines. Its unique structural features, combined with cutting-edge synthetic methodologies and computational insights, position it as a valuable tool for advancing research in drug discovery, materials science, and beyond.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.